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Compound of Interest

Compound Name: Direct Blue 108

Cat. No.: B12384140

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and
properties of the triphendioxazine dye, Direct Blue 108 (C.l. 51320). The information is tailored
for researchers in chemistry and materials science, as well as professionals in drug
development who may utilize fluorescent compounds in histological and imaging applications.

Introduction and Discovery

Direct Blue 108, also known by trade names such as Direct Fast Blue FFRL, is a synthetic
organic compound belonging to the oxazine class of dyes. Its chemical formula is
C34H19CI2N4Na3011S3, and it has a molecular weight of 895.61 g/mol . The dye is
registered under the CAS Number 1324-58-9. Historically, triphendioxazine dyes were
developed for the textile industry, prized for their bright and fast colors. Direct Blue 108 is
utilized for dyeing cellulosic fibers such as cotton and viscose, as well as silk and blended
fabrics. While not a therapeutic agent, its properties as a fluorescent dye have led to its use in
histological analysis and histochemistry.

Physicochemical and Spectroscopic Data

Direct Blue 108 is a bright blue to black powder. It is soluble in water, forming a blue solution,
but is insoluble in hydrochloric acid, sodium hydroxide solution, and common organic solvents.
In concentrated sulfuric acid, it produces a black solution. While detailed, publicly available
spectroscopic data such as NMR and IR spectra with peak assignments for Direct Blue 108
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are scarce, the general characteristics of triphendioxazine dyes are well-documented. The
color of the dye is a result of the extensive conjugated chromophore system within the
triphendioxazine structure.

Table 1: Physicochemical Properties of Direct Blue 108

Property Value Reference
C.I. Name Direct Blue 108

C.1. Number 51320

CAS Number 1324-58-9

Molecular Formula C34H19CI2N4Na3011S3

Molecular Weight 895.61 g/mol

Appearance Bright blue to black powder

Solubility Soluble in water

Synthesis of Direct Blue 108

The synthesis of Direct Blue 108 is a multi-step process involving the condensation of an
amine with a quinone, followed by cyclization and sulfonation. The key starting materials are 9-
Ethyl-9H-carbazol-3-amine and 2,3,5,6-Tetrachlorocyclohexa-2,5-diene-1,4-dione (chloranil).

Synthesis Pathway

The general synthetic route can be visualized as a two-step process:

e Condensation and Cyclization: Two molecules of 9-Ethyl-9H-carbazol-3-amine react with one
molecule of chloranil. This is followed by a cyclization reaction to form the core
triphendioxazine structure.

» Sulfonation: The triphendioxazine intermediate is then sulfonated to introduce sulfonic acid
groups, which impart water solubility to the dye.
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Synthesis Pathway of Direct Blue 108.

Experimental Protocols

While specific, detailed experimental protocols with quantitative data (e.g., yields, purity) for the
industrial synthesis of Direct Blue 108 are proprietary and not readily available in the public
domain, the general procedures are outlined in the chemical literature. The following represents
a generalized protocol based on these descriptions.

Step 1: Condensation and Cyclization
Two primary methods for the initial condensation and cyclization have been described:

e Method A: 9-Ethyl-9H-carbazol-3-amine is condensed with 2,3,5,6-Tetrachlorocyclohexa-2,5-
diene-1,4-dione in pyridine.

» Method B: The condensation and cyclization are carried out in o-dichlorobenzene in the
presence of a catalyst such as 4-Methylbenzene-1-sulfonyl chloride.

Step 2: Sulfonation

The intermediate from the first step is then sulfonated. This is a critical step for rendering the
dye water-soluble.
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e The crude triphendioxazine intermediate is treated with 99.5% sulfuric acid or oleum (fuming
sulfuric acid). The sulfonation process not only introduces the sulfonic acid groups but can
also facilitate the final ring closure. The resulting product is then neutralized, typically with a
sodium base, to form the trisodium salt of Direct Blue 108.

The workflow for a laboratory-scale synthesis can be conceptualized as follows:

 To cite this document: BenchChem. [An In-depth Technical Guide to Direct Blue 108:
Discovery and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384140#discovery-and-synthesis-of-direct-blue-
108]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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